Cas no 143656-17-1 (1H-Benzimidazole,1-(2-ethoxyethyl)-)

• Product Name: 1H-Benzimidazole,1-(2-ethoxyethyl)-
• CAS No: 143656-17-1
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 108446
• PubChem ID: 1925828
• Update Time: 2025-04-19

1H-Benzimidazole,1-(2-ethoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1-(2-ethoxyethyl)-
• 1-(2-Ethoxyethyl)-1H-benzimidazole
• 1-(2-ethoxy-1-ethyl)benzimidazole
• 1-(2-Ethoxyethoxy)butan
• 1-(2-ethoxy-ethoxy)-butane
• 1-(2-ethoxyethyl)benzimidazole
• 1-Aethoxy-2-butoxy-aethan
• 1-Butoxy-2-ethoxyethane
• 1-ethoxy-2-butoxy-ethane
• AC1L2GAG
• Aethylenglykol-aethylaether-butylaether
• BRN 1735161
• Butane, 1-(2-ethoxyethoxy)-
• Butylethylether ethylenglykolu
• Butylethylether ethylenglykolu [Czech]
• ETHANE, 1-BUTOXY-2-ETHOXY-
• Ethylene glycol butyl ethyl ether
• AKOS001372322
• SCHEMBL1026457
• 1-(2-ethoxy-ethyl)-1H-benzoimidazole
• 143656-17-1
• 1H-Benzimidazole,1-(2-ethoxyethyl)-(9CI)
• Z53833302
• 1-(2-Ethoxyethyl)-1H-benzo[d]imidazole
• JBJUUEWWQLMAJH-UHFFFAOYSA-N
• 1-(2-ethoxyethyl)-1H-1,3-benzimidazole
• STL570298

• Inchi： 1S/C11H14N2O/c1-2-14-8-7-13-9-12-10-5-3-4-6-11(10)13/h3-6,9H,2,7-8H2,1H3
• InChI Key： JBJUUEWWQLMAJH-UHFFFAOYSA-N
• SMILES： O(CC)CCN1C=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 190.11072
• Monoisotopic Mass: 190.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.05